molecular formula C9H4N2O2 B3354929 5,7-Dioxo-6,7-dihydro-5H-cyclopenta[c]pyridine-6-carbonitrile CAS No. 61362-24-1

5,7-Dioxo-6,7-dihydro-5H-cyclopenta[c]pyridine-6-carbonitrile

Cat. No. B3354929
CAS RN: 61362-24-1
M. Wt: 172.14 g/mol
InChI Key: KAKZRORGAUPBDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “6,7-dihydro-5H-cyclopenta[b]pyridine” is a type of heterocyclic compound . It is a structural fragment of alkaloids and exhibits a wide spectrum of biological activity .


Synthesis Analysis

The multicomponent condensation of malononitrile, hydrogen sulfide, aldehydes, 1-(cyclopent-1-en-1-yl)pyrrolidine, and alkylating agents leads to the formation of 6,7-dihydro-5H-cyclopenta[b]pyridine derivatives . Another method involves the direct oxidation of 2,3-cyclopentenopyridine analogues to 6,7-dihydro-5H-cyclopenta[b]pyridin-5-one analogues using Mn(OTf)2 as a catalyst and t-BuOOH (65% in H2O) as an oxidant .


Molecular Structure Analysis

The structure of a number of heterocycles obtained on the basis of 6,7-dihydro-5H-cyclopenta[b]pyridine was studied by X-ray structural analysis .


Chemical Reactions Analysis

The synthesis of 6,7-dihydro-5H-cyclopenta[b]pyridine derivatives involves a profound structural transformation. According to chromatography data, cyanothioacetamide is initially formed which then undergoes the Knoevenagel condensation with aldehydes. The resulting alkenes are involved in the Stork alkylation with enamine. The obtained adducts undergo intramolecular cyclotransamination with the formation of salts containing the target bicyclic cyclopenta[b]pyridine structure .


Physical And Chemical Properties Analysis

The molecular weight of 6,7-dihydro-5H-cyclopenta[b]pyridine is 119.1638 .

Safety and Hazards

One of the compounds related to 6,7-dihydro-5H-cyclopenta[b]pyridine is classified as an irritant .

properties

IUPAC Name

5,7-dioxocyclopenta[c]pyridine-6-carbonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H4N2O2/c10-3-6-8(12)5-1-2-11-4-7(5)9(6)13/h1-2,4,6H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KAKZRORGAUPBDJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN=CC2=C1C(=O)C(C2=O)C#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H4N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60494507
Record name 5,7-Dioxo-6,7-dihydro-5H-cyclopenta[c]pyridine-6-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60494507
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

172.14 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5,7-Dioxo-6,7-dihydro-5H-cyclopenta[c]pyridine-6-carbonitrile

CAS RN

61362-24-1
Record name 5,7-Dioxo-6,7-dihydro-5H-cyclopenta[c]pyridine-6-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60494507
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
5,7-Dioxo-6,7-dihydro-5H-cyclopenta[c]pyridine-6-carbonitrile
Reactant of Route 2
Reactant of Route 2
5,7-Dioxo-6,7-dihydro-5H-cyclopenta[c]pyridine-6-carbonitrile
Reactant of Route 3
Reactant of Route 3
5,7-Dioxo-6,7-dihydro-5H-cyclopenta[c]pyridine-6-carbonitrile
Reactant of Route 4
5,7-Dioxo-6,7-dihydro-5H-cyclopenta[c]pyridine-6-carbonitrile
Reactant of Route 5
5,7-Dioxo-6,7-dihydro-5H-cyclopenta[c]pyridine-6-carbonitrile
Reactant of Route 6
5,7-Dioxo-6,7-dihydro-5H-cyclopenta[c]pyridine-6-carbonitrile

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.